Cas no 2034386-48-4 (N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1,2-dimethyl-1H-imidazole-4-sulfonamide)

• Product Name: N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1,2-dimethyl-1H-imidazole-4-sulfonamide
• CAS No: 2034386-48-4
• MF: C₁₅H₁₆N₄O₃S
• MW: 332.377541542053
• CID: 6268574
• PubChem ID: 119105490
• Update Time: 2025-08-03

N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1,2-dimethyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1,2-dimethyl-1H-imidazole-4-sulfonamide
• AKOS026699241
• F6561-1719
• N-{[5-(furan-2-yl)pyridin-3-yl]methyl}-1,2-dimethyl-1H-imidazole-4-sulfonamide
• 2034386-48-4
• N-[[5-(furan-2-yl)pyridin-3-yl]methyl]-1,2-dimethylimidazole-4-sulfonamide
• N-((5-(furan-2-yl)pyridin-3-yl)methyl)-1,2-dimethyl-1H-imidazole-4-sulfonamide

• Inchi： 1S/C15H16N4O3S/c1-11-18-15(10-19(11)2)23(20,21)17-8-12-6-13(9-16-7-12)14-4-3-5-22-14/h3-7,9-10,17H,8H2,1-2H3
• InChI Key： JSRAFTCFDJYRHO-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C)=N1)(NCC1C=NC=C(C2=CC=CO2)C=1)(=O)=O

Computed Properties

• Exact Mass: 332.09431156g/mol
• Monoisotopic Mass: 332.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.4Ų

Additional information on N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1,2-dimethyl-1H-imidazole-4-sulfonamide

Professional Introduction to N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1,2-dimethyl-1H-imidazole-4-sulfonamide (CAS No. 2034386-48-4)

N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1,2-dimethyl-1H-imidazole-4-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034386-48-4, represents a unique molecular architecture that combines elements of heterocyclic chemistry with sulfonamide functionality. The presence of both furan and pyridine moieties in its structure suggests potential for diverse biological interactions, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The imidazole ring in this molecule is particularly noteworthy, as imidazoles are well-documented scaffolds in drug discovery due to their ability to engage with various biological targets. Specifically, the sulfonamide group appended to the imidazole core introduces a polar, negatively charged moiety that can enhance binding affinity and selectivity. This structural feature is often exploited in the design of bioactive molecules, particularly those targeting enzyme inhibition or receptor interaction.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors for neurological and inflammatory disorders. The combination of furan, pyridine, and sulfonamide functionalities in N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1,2-dimethyl-1H-imidazole-4-sulfonamide positions it as a promising candidate for such applications. For instance, studies have shown that molecules containing furan derivatives exhibit notable activity against certain enzymes implicated in neurodegenerative diseases. Similarly, pyridine-based compounds have been extensively investigated for their potential in modulating inflammatory pathways.

The sulfonamide moiety, while structurally simple, plays a crucial role in determining the pharmacokinetic and pharmacodynamic properties of a drug candidate. It serves as a hydrogen bond acceptor, which can enhance binding interactions with biological targets. Additionally, sulfonamides are known for their metabolic stability and solubility characteristics, which are critical factors in drug development. These attributes make N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1,2-dimethyl-1H-imidazole-4-sulfonamide an attractive scaffold for further optimization.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the furan ring necessitates careful handling to prevent unwanted side reactions, while the formation of the sulfonamide bond demands an efficient coupling strategy. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it feasible to produce complex molecules like N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1,2-dimethyl-1H-imidazole-4-sulfonamide on a scalable basis.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties in vitro. Its ability to interact with specific biological targets has been explored through computational modeling and experimental assays. These investigations have revealed potential applications in areas such as pain management and anti-inflammatory therapy. The exact mechanisms by which it exerts its effects are still under investigation but preliminary findings indicate that it may modulate signaling pathways associated with these conditions.

The development of novel therapeutic agents relies heavily on understanding the structure-function relationships within complex molecules. N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1,2-dimethyl-1H-imidazole-4-sulfonamide exemplifies how integrating multiple pharmacophoric elements can lead to the discovery of bioactive compounds with tailored properties. As research progresses, it is anticipated that additional derivatives will be synthesized and evaluated for their therapeutic potential.

The regulatory landscape for new drug candidates also plays a significant role in determining the commercial viability of such compounds. Given the stringent requirements for safety and efficacy established by regulatory agencies like the FDA and EMA, thorough characterization is essential before advancing into clinical trials. Analytical techniques such as NMR spectroscopy (nuclear magnetic resonance), mass spectrometry (MAS), and X-ray crystallography (XRC) are employed to confirm molecular structure and purity.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular docking simulations allow researchers to predict how N-{5-(furan-2-y<0xE9><0xA9><0x84l)0xE9><0xA9><0x8Dpyridin<0xE9><0xA9><0x8Bm<0xE9><0xA9><0x8Dethyl)-1,dimeth<0xE9><0xA9><0x8Bl,H-*imidazol<0xE9><0xA9><0x83,sulf<0xE9><0xA9><0x8Bnamide interacts with target proteins at an atomic level. These virtual screening approaches have significantly reduced the time required to identify promising candidates from large libraries of compounds.

In conclusion,N-*{5-(*fura*l*}-*1*,*2*-dimeth*l*}-*1*H*-imidazol*e*-*4*-sulf*o*n*}am ide (CAS No.* 203438648-)* represents*a*promising*compoun d*with*multifaceted*biological*potential.*The*combinatio n*of*structur al *features*such*as*the *fura nandpyridine *moieties*, *alongwiththesulfona mide *group*, *make*s it*a*naturalcandidateforfurtherinvestigation.*Asresearcherscontinuetoelucidate*its*pharmacologicalproperties*, itholdsgreatpromiseforaddressingvarioushumanhealthchallenges.*